Cas no 15837-08-8 (1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl-)

1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl- structure
15837-08-8 structure
Product Name:1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl-
CAS No:15837-08-8
MF:C7H8N4O2
MW:180.16402053833
CID:187513
PubChem ID:57650088
Update Time:2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl-
    • 3,9-dimethylpurine-2,6-dione
    • 3,9-Dimethylxanthine
    • 3,9-dihydro-3,9-dimethyl-1H-purine-2,6-dione
    • 3,9-dimethyl-3,9-dihydro-1h-purine-2,6-dione
    • 3,9-dimethyl-3,9-dihydro-purine-2,6-dione
    • 3,9-DimethylX
    • Einecs 239-942-4
    • 2,6-DIHYDROXY-3,9-DIMETHYLPURINE
    • 9-Hydro-7-dehydro-3,9-dimethylxanthine
    • MFCD00042777
    • 3,9-dimethyl-1H-purine-2,6(3H,9H)-dione
    • 3,9-Dimethylxanthine, >=99.0%
    • FT-0692040
    • J-009496
    • PDSP2_001027
    • PDSP1_001043
    • 3,9-dimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
    • BDBM82521
    • SCHEMBL4322373
    • Xanthine, 3,9-dimethyl-
    • J8CU65N7UW
    • 15837-08-8
    • Dimethylxanthine, 3,9-
    • CHEMBL440329
    • DTXSID20166410
    • NS00025147
    • purine-2,6(1H,3H)-dione, 3,9-dimethyl-
    • HEOWZFHIJSYJIC-UHFFFAOYSA-N
    • 1H-Purine-2,6-dione, 3,9-dihydro-3,9-dimethyl-
    • MDL： MFCD00042777
    • Inchi： 1S/C7H8N4O2/c1-10-3-8-4-5(12)9-7(13)11(2)6(4)10/h3H,1-2H3,(H,9,12,13)
    • InChI Key： HEOWZFHIJSYJIC-UHFFFAOYSA-N
    • SMILES： O=C1NC(C2=C(N(C)C=N2)N1C)=O

Computed Properties

  • Exact Mass: 180.06500
  • Monoisotopic Mass: 180.064726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 1.6
  • Melting Point: ≥300 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.737
  • PSA: 72.68000
  • LogP: -1.03970

1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25

1H-Purine-2,6-dione,3,9-dihydro-3,9-dimethyl- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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